Cas no 120-46-7 (Dibenzoylmethane)

• Product Name: Dibenzoylmethane
• CAS No: 120-46-7
• MF: C₃₀H₂₄O₄
• MW: 448.509168624878
• MDL: MFCD00003085
• CID: 35958
• PubChem ID: 8433
• Update Time: 2026-03-25

Dibenzoylmethane Chemical and Physical Properties

Names and Identifiers

• 1,3-Diphenylpropane-1,3-dione
• 1,3-DIPHENYL-1,3-PROPANEDIONE
• DBM
• 3-Diphenyl-propane-1,3-dione
• 1,3-Diphenyl-1,3-propanediamine
• 1,3-diphenyl-3-propanedione
• 1,3-Diphenylpropanedione
• 2-Benzoylacetophenone
• 3-Propanedione,1,3-diphenyl-1
• arenzu dk 2
• -Benzoylacetophenone
• -Benzoylace-tophenone
• hodiastab 83
• -Hydroxy-chalkone
• karenzudk2
• omega-Benzoylacetophenone
• Phenyl phenacyl ketone
• Phenyl-hydroxystyrylketone
• Dibenzoylmethane
• 1.3-Diphenyl-1.3-propanedione
• Dibenzoylmethan
• Dibenzoylmethan-D12
• dppd-h
• Karenz DK 2
• rhodiastab83
• 1,3-Propanedione, 1,3-diphenyl-
• Rhodiastab 83
• Dibenzoyl-methane
• Karenzu DK2
• ANS7ME8OKC
• .omega.-Benzoylacetophenone
• NZZIMKJIVMHWJC-UHFFFAOYSA-N
• 1,3-Diphenyl-propane-1,3-dione
• Dibenzoylmethane, 98%
• dibenzoyl methane
• phenacyl phenyl ketone
• Karenz

• MDL： MFCD00003085
• Inchi： 1S/2C15H12O2/c2*16-14(12-7-3-1-4-8-12)11-15(17)13-9-5-2-6-10-13/h1-10H,11H2;1-11,16H/b;14-11+
• InChI Key： SUQLHGZOKMQJKB-ZBTTXLNESA-N
• SMILES： O/C(/C1C=CC=CC=1)=C/C(C1C=CC=CC=1)=O.O=C(C1C=CC=CC=1)CC(C1C=CC=CC=1)=O
• BRN： 0514910

Computed Properties

• Exact Mass: 224.08400
• Monoisotopic Mass: 224.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.1
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Colorless oblique square flake crystals
• Density: 0.800 g/cm3
• Melting Point: 77.0 to 80.0 deg-C
• Boiling Point: 219-221 °C/18 mmHg(lit.)
• Flash Point: 219-221℃/18mm
• Refractive Index: 1.6600 (estimate)
• Water Partition Coefficient: It is Soluble in ether, chloroform, and aqueous sodium hydroxide. Insoluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 34.14000
• LogP: 3.14230
• Merck: 3009
• FEMA: 2689
• Solubility: Soluble in chlorohydrin and chloroform, soluble in sodium hydroxide solution, insoluble in sodium carbonate solution, very slightly soluble in water.

Dibenzoylmethane Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• RTECS：TZ1930000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Compounds

Additional information on Dibenzoylmethane

Dibenzoylmethane (CAS No. 120-46-7): A Versatile Compound in Modern Chemical Research

Dibenzoylmethane (CAS No. 120-46-7) is a prominent organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This white crystalline solid, with a molecular formula of C₁₄H₁₀O₂, is widely recognized for its diverse applications, ranging from laboratory reagents to potential therapeutic agents. The compound's unique structural properties make it a valuable tool in synthetic chemistry, particularly in the development of chiral auxiliaries and catalysts.

The structure of dibenzoylmethane consists of two benzoyl groups attached to a central methylene bridge. This configuration imparts remarkable stability and reactivity, making it an ideal candidate for various chemical transformations. One of the most notable features of dibenzoylmethane is its ability to form coordination complexes with transition metals, which has been exploited in catalytic processes such as cross-coupling reactions and asymmetric synthesis.

In recent years, dibenzoylmethane has found increasing utility in the field of drug discovery and development. Its derivatives have been investigated for their potential biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, studies have demonstrated that certain analogs of dibenzoylmethane exhibit inhibitory effects on specific enzymes implicated in chronic diseases. These findings have spurred further research into optimizing the compound's pharmacological profile through structural modifications.

The synthesis of dibenzoylmethane typically involves the oxidation of benzyl alcohol or the condensation of benzaldehyde with diethyl oxalate. Advanced synthetic methodologies have been developed to enhance yield and purity, ensuring that researchers have access to high-quality material for their experiments. Recent advancements in flow chemistry have enabled the scalable production of dibenzoylmethane, facilitating its use in industrial applications.

One of the most intriguing aspects of dibenzoylmethane is its role as a chiral auxiliary in organic synthesis. By leveraging its rigid structure and tunable electronic properties, researchers can design molecules that exhibit high enantioselectivity in reactions. This has been particularly valuable in the pharmaceutical industry, where the stereochemistry of drug molecules often dictates their efficacy and safety. Dibenzoylmethane-based auxiliaries have been employed in asymmetric hydrogenation and epoxide ring-opening reactions, contributing to the efficient synthesis of complex pharmaceutical intermediates.

Moreover, dibenzoylmethane has been explored as a photoinitiator in polymer chemistry. Its ability to absorb UV light and generate reactive species makes it suitable for initiating polymerization reactions under mild conditions. This application has gained traction in industrial settings where energy-efficient curing processes are desired. Recent studies have also highlighted its potential in photodynamic therapy (PDT), where light-induced reactions can be harnessed to target diseased cells.

The biological activity of dibenzoylmethane has been extensively studied, particularly its effects on cellular pathways relevant to cancer progression. Preclinical investigations have revealed that certain derivatives can modulate the activity of kinases and other signaling proteins involved in tumor growth and metastasis. While these findings are promising, further research is needed to fully understand the compound's mechanism of action and potential side effects before clinical translation.

In conclusion, dibenzoylmethane (CAS No. 120-46-7) is a multifaceted compound with broad applications across chemical research and pharmaceutical development. Its unique structural features enable diverse functionalities, from catalysis to drug design, making it an indispensable tool for modern scientists. As research continues to uncover new possibilities for this versatile molecule, its significance is expected to grow even further.